Cas no 2287282-82-8 (3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287282-82-8
• MF: C₁₀H₁₈FN
• MW: 171.255026340485
• CID: 5778372
• PubChem ID: 137944771
• Update Time: 2025-05-26

3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287282-82-8
• EN300-6761898
• 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C10H18FN/c11-5-3-1-2-4-9-6-10(12,7-9)8-9/h1-8,12H2
• InChI Key： BFEINAKOLOHOFH-UHFFFAOYSA-N
• SMILES： FCCCCCC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 171.142327740g/mol
• Monoisotopic Mass: 171.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine

Professional Introduction to 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287282-82-8)

3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2287282-82-8, represents a unique structural motif that combines the rigidity of a bicyclic framework with the flexibility of an amine side chain. The presence of a 5-fluoropentyl substituent introduces a fluorine atom into the molecular structure, which is a common feature in modern drug design due to its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties.

The bicyclo[1.1.1]pentane core is particularly intriguing from a chemical perspective, as it provides a constrained yet tunable scaffold that can be exploited for the development of biologically active molecules. This structural motif has been explored in various contexts, including the synthesis of novel ligands for enzyme inhibition and receptor interaction. The amine functional group at the 1-position of the bicyclic system offers a reactive site for further derivatization, enabling the creation of complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications. The incorporation of fluorine atoms into drug molecules can lead to enhanced lipophilicity, improved metabolic resistance, and increased binding selectivity. For instance, studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic behavior of small molecule drugs, making them more suitable for therapeutic use. The compound 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine exemplifies this trend, as its structure incorporates both a fluorinated side chain and a bicyclic core, which are both known to contribute to favorable drug-like properties.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. Key steps typically include cyclization reactions to form the bicyclo[1.1.1]pentane ring system, followed by functional group modifications to introduce the 5-fluoropentyl moiety and the amine group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to achieve high yields and purity levels.

The biological activity of 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Preliminary findings suggest that this compound exhibits promising interactions with specific biological targets, making it a valuable candidate for further investigation in drug discovery programs. For example, research has indicated that derivatives of this class may have potential applications in treating neurological disorders or inflammatory conditions by modulating key signaling pathways.

The fluorine atom in the 5-fluoropentyl group plays a critical role in determining the compound's biological behavior. Fluorine's electronic properties can influence both the electronic distribution within the molecule and its interactions with biological targets such as enzymes and receptors. This has led to extensive research into fluorinated analogs as they often exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The bicyclo[1.1.1]pentane scaffold itself is known for its unique conformational constraints, which can be leveraged to design molecules with high binding specificity. This structural feature is particularly useful in developing ligands that target narrow-binding pockets on proteins or enzymes involved in disease pathways. The combination of these structural elements—fluorine substitution and bicyclic rigidity—makes 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine a compelling subject for medicinal chemists seeking to develop innovative therapeutic agents.

In conclusion, 3-(5-Fluoropentyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287282-82-8) represents an advanced chemical entity with significant potential in pharmaceutical research and development. Its unique structural features—combining a rigid bicyclic core with a fluorinated side chain—position it as an attractive scaffold for designing novel bioactive molecules. As our understanding of structure-function relationships continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.